Cas no 898606-22-9 ((2Z)-N-(4-chlorophenyl)-3-3-(morpholin-4-yl)propyl-4-(thiophen-2-yl)-2,3-dihydro-1,3-thiazol-2-imine)

• Product Name: (2Z)-N-(4-chlorophenyl)-3-3-(morpholin-4-yl)propyl-4-(thiophen-2-yl)-2,3-dihydro-1,3-thiazol-2-imine
• CAS No: 898606-22-9
• MF: C₂₀H₂₂ClN₃OS₂
• MW: 419.991180896759
• CID: 5486650
• Update Time: 2025-06-13

(2Z)-N-(4-chlorophenyl)-3-3-(morpholin-4-yl)propyl-4-(thiophen-2-yl)-2,3-dihydro-1,3-thiazol-2-imine Chemical and Physical Properties

Names and Identifiers

• QPRWAXKWBXBNLY-XDOYNYLZSA-N
• (2Z)-N-(4-chlorophenyl)-3-3-(morpholin-4-yl)propyl-4-(thiophen-2-yl)-2,3-dihydro-1,3-thiazol-2-imine

• Inchi： 1S/C20H22ClN3OS2/c21-16-4-6-17(7-5-16)22-20-24(9-2-8-23-10-12-25-13-11-23)18(15-27-20)19-3-1-14-26-19/h1,3-7,14-15H,2,8-13H2/b22-20-
• InChI Key： QPRWAXKWBXBNLY-XDOYNYLZSA-N
• SMILES： S1C=C(C2SC=CC=2)N(CCCN2CCOCC2)/C/1=N/C1=CC=C(Cl)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on (2Z)-N-(4-chlorophenyl)-3-3-(morpholin-4-yl)propyl-4-(thiophen-2-yl)-2,3-dihydro-1,3-thiazol-2-imine

Comprehensive Analysis of (2Z)-N-(4-chlorophenyl)-3-3-(morpholin-4-yl)propyl-4-(thiophen-2-yl)-2,3-dihydro-1,3-thiazol-2-imine (CAS No. 898606-22-9)

The compound (2Z)-N-(4-chlorophenyl)-3-3-(morpholin-4-yl)propyl-4-(thiophen-2-yl)-2,3-dihydro-1,3-thiazol-2-imine (CAS No. 898606-22-9) is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its unique combination of a thiazole ring, morpholine moiety, and thiophene group makes it a promising candidate for various pharmaceutical applications. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds that has revolutionized cancer treatment in recent years.

One of the most intriguing aspects of this compound is its Z-configuration around the imine double bond, which plays a crucial role in its biological activity. The presence of the 4-chlorophenyl group enhances its lipophilicity, potentially improving cell membrane permeability. Meanwhile, the morpholin-4-ylpropyl side chain may contribute to water solubility and target binding affinity. This delicate balance between hydrophilicity and lipophilicity is a key consideration in modern drug design, addressing one of the most frequently searched topics in pharmaceutical research: "how to optimize drug bioavailability."

The thiophen-2-yl substituent at position 4 of the thiazole ring is particularly noteworthy. Thiophene-containing compounds have shown diverse biological activities, and their incorporation into drug molecules often improves pharmacokinetic properties. This structural feature aligns with current trends in drug discovery, where researchers are actively investigating "heterocyclic compounds in medicinal chemistry" - a topic that consistently ranks high in scientific literature searches. The compound's potential interactions with biological targets can be attributed to its ability to form multiple hydrogen bonds and π-π stacking interactions through these aromatic systems.

From a synthetic chemistry perspective, the preparation of CAS 898606-22-9 involves several challenging steps that have been optimized in recent studies. The condensation reaction to form the 2,3-dihydro-1,3-thiazol-2-imine core requires precise control of reaction conditions. Modern synthetic approaches often employ microwave-assisted synthesis or flow chemistry techniques to improve yields and reduce reaction times - methodologies that are currently trending in organic chemistry research circles and frequently appear in search queries related to "green chemistry" and "sustainable synthesis."

The pharmacological profile of this compound is currently under investigation in various research laboratories. Preliminary studies suggest it may modulate specific signaling pathways involved in cell proliferation. This aligns with growing interest in "targeted therapy" and "precision medicine," which dominate current medical research discussions. The compound's structural features resemble those of several FDA-approved drugs, making it a valuable scaffold for further derivatization in drug discovery programs.

Analytical characterization of (2Z)-N-(4-chlorophenyl)-3-3-(morpholin-4-yl)propyl-4-(thiophen-2-yl)-2,3-dihydro-1,3-thiazol-2-imine typically involves advanced techniques such as high-resolution mass spectrometry (HRMS) and multidimensional NMR spectroscopy. These methods are crucial for confirming the compound's structure and purity, especially given the complexity introduced by its Z-configuration and multiple heterocyclic systems. The analytical data obtained from these studies are essential for quality control in pharmaceutical development, addressing another common search topic: "how to characterize complex organic molecules."

In the context of intellectual property, compounds with this structural motif have been the subject of several patent applications in recent years. The growing body of literature surrounding CAS 898606-22-9 reflects increasing commercial interest in its therapeutic potential. This trend mirrors broader patterns in pharmaceutical research where "novel heterocyclic compounds" and "small molecule drug discovery" remain among the most searched topics in the field.

The stability profile of this compound under various conditions is another area of active research. Preliminary stability studies suggest that the thiazol-2-imine core remains intact under physiological pH conditions, though the morpholine nitrogen may undergo protonation. Understanding these properties is critical for formulation development, particularly for researchers investigating "drug formulation strategies" - a consistently popular search term among pharmaceutical scientists.

As research into (2Z)-N-(4-chlorophenyl)-3-3-(morpholin-4-yl)propyl-4-(thiophen-2-yl)-2,3-dihydro-1,3-thiazol-2-imine continues, scientists are particularly interested in its potential structure-activity relationships (SAR). Systematic modification of its various functional groups could lead to improved pharmacological properties, addressing one of the most fundamental questions in medicinal chemistry: "how to optimize drug potency and selectivity." The compound serves as an excellent case study for these investigations due to its modular structure that allows for relatively straightforward synthetic modifications.

In conclusion, CAS 898606-22-9 represents an intriguing example of modern medicinal chemistry with significant potential for therapeutic development. Its complex structure embodies several key principles of contemporary drug design while offering multiple avenues for further optimization. As research progresses, this compound may contribute valuable insights to ongoing discussions about "rational drug design" and "molecular targeted therapies" - topics that continue to dominate scientific discourse and search trends in pharmaceutical research.